4-(6-chloro[1,2,4]triazolo[4,3-b]pyridazin-3-yl)-1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butan-1-one

• Molecular Formula: C20H22ClN5O3
• Molecular Weight: 415.9 g/mol
• IUPAC Name: 4-(6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)-1-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)butan-1-one
• InChI: InChI=1S/C20H22ClN5O3/c1-28-15-10-13-8-9-25(12-14(13)11-16(15)29-2)20(27)5-3-4-18-22-23-19-7-6-17(21)24-26(18)19/h6-7,10-11H,3-5,8-9,12H2,1-2H3
• InChI Key: ABRAAUAYKXXXCZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CN(CCC2=C1)C(=O)CCCC3=NN=C4N3N=C(C=C4)Cl)OC

Description

4-(6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-yl)-1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butan-1-one is a heterocyclic compound featuring a triazolopyridazine core fused with a dihydroisoquinoline moiety. The triazolopyridazine ring system is substituted with a chlorine atom at position 6, while the dihydroisoquinoline group contains 6,7-dimethoxy substituents. The two moieties are connected via a butan-1-one linker, which modulates spatial flexibility and electronic interactions.

The compound’s synthesis likely involves multi-step reactions, including cyclization to form the triazolopyridazine core and coupling strategies to attach the dihydroisoquinoline group, as seen in analogous triazolopyridazine derivatives .

Biological Activity

The compound 4-(6-chloro[1,2,4]triazolo[4,3-b]pyridazin-3-yl)-1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butan-1-one is a complex heterocyclic molecule that has garnered attention in pharmacological research due to its potential biological activities. This article reviews the biological activity associated with this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound can be described as a hybrid structure incorporating a triazole and isoquinoline moiety. Its molecular formula is $C_{18}H_{20}ClN_5O_2$ with a molecular weight of approximately 373.84 g/mol. The presence of the chlorotriazole and dimethoxyisoquinoline groups suggests potential interactions with various biological targets.

Anticancer Activity

Recent studies have indicated that compounds containing triazole and isoquinoline structures exhibit significant anticancer properties. For instance, the triazole moiety has been linked to inhibition of cancer cell proliferation through modulation of key signaling pathways such as PI3K/Akt and MAPK pathways.

Case Study:
A study published in Journal of Medicinal Chemistry demonstrated that similar compounds showed IC50 values in the low micromolar range against various cancer cell lines, indicating potent anticancer activity . The compound's ability to induce apoptosis in cancer cells was attributed to the activation of caspase pathways.

Antimicrobial Activity

The antimicrobial efficacy of triazole derivatives has been widely documented. The compound may exhibit broad-spectrum antimicrobial activity due to its structural features that enhance membrane permeability and inhibit nucleic acid synthesis.

Research Findings:
In vitro studies have shown that derivatives similar to this compound possess significant antibacterial effects against both Gram-positive and Gram-negative bacteria. For example, a derivative demonstrated an MIC (Minimum Inhibitory Concentration) of 32 µg/mL against Staphylococcus aureus .

Anti-inflammatory Properties

Compounds with similar structures have also been evaluated for their anti-inflammatory potential. The inhibition of COX enzymes (Cyclooxygenases) is a common mechanism for anti-inflammatory agents.

Findings from Literature:
A recent investigation into related compounds revealed that they exhibited selective COX-II inhibition with IC50 values ranging from 0.52 to 22.25 µM . This suggests that the compound may also act as an effective anti-inflammatory agent.

The biological activities of 4-(6-chloro[1,2,4]triazolo[4,3-b]pyridazin-3-yl)-1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butan-1-one are likely mediated through several mechanisms:

• Enzyme Inhibition: The chlorotriazole component may interact with enzymes involved in DNA synthesis and repair.
• Cell Signaling Modulation: The isoquinoline structure can influence signaling pathways critical for cell survival and proliferation.
• Membrane Disruption: Enhanced permeability may lead to increased uptake and accumulation within microbial cells.

Data Tables

Activity Type	Example Compounds	IC50 Values (µM)	Reference
Anticancer	Triazole derivatives	0.5 - 10	Journal of Medicinal Chemistry
Antimicrobial	Isoquinoline analogs	32	Antimicrobial Agents
Anti-inflammatory	COX-II inhibitors	0.52 - 22.25	ACS Omega

Comparison with Similar Compounds

Structural Implications :

• The 6,7-dimethoxy groups on the dihydroisoquinoline may improve solubility relative to purely hydrophobic substituents (e.g., 3-(2,6-difluorophenyl)) .

Physicochemical and Spectroscopic Properties

Comparative NMR and MS data reveal substituent-driven variations:

• NMR Shifts: In triazolopyridazine derivatives, chemical shifts in regions corresponding to substituents (e.g., positions 29–44) vary significantly, as observed in analogues like compounds 1 and 7 (). The target compound’s dihydroisoquinoline moiety would likely cause distinct shifts in aromatic proton regions (δ 6.5–7.5 ppm) .
• Mass Spectrometry: The molecular weight (MW) of the target compound (~484 g/mol) exceeds simpler triazolopyridazine derivatives (e.g., 2a–c: MW ~250–350 g/mol) due to the dihydroisoquinoline and butanone linker .

Bioactivity and Pharmacological Potential

While direct data for the target compound are unavailable, insights can be drawn from analogues:

• Kinase Inhibition : Triazolopyridazine derivatives (e.g., 6-chloro-3-aryl compounds) exhibit inhibitory activity against kinases such as JAK2 and CDK2, suggesting the target compound may share similar targets .
• Selectivity: The dihydroisoquinoline moiety may enhance selectivity for specific isoforms of enzymes compared to simpler triazolopyridazines .